1-(2-methoxynicotinoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c1-23-14-12(3-2-6-17-14)15(22)20-8-4-11(5-9-20)13(21)19-16-18-7-10-24-16/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,18,19,21)
• InChI Key: YLJIJAKYTDPEFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCC(CC2)C(=O)NC3=NC=CS3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

1-(2-methoxynicotinoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide, also known as MTIP, is a small molecule that has been synthesized for scientific research purposes. It is a potent and selective antagonist of the M4 muscarinic acetylcholine receptor, which is a G protein-coupled receptor that is involved in various physiological processes.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Heterocyclic Compounds Synthesis : A study by Abu‐Hashem et al. (2020) explores the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings highlight the potential of heterocyclic compounds in drug development for inflammation-related conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activities of Pyridine Derivatives : Patel, Agravat, and Shaikh (2011) investigated the antimicrobial properties of new pyridine derivatives, revealing variable and modest activity against bacteria and fungi. This study underscores the importance of pyridine derivatives in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Cardiotonic Agents Development : Nate et al. (1987) reported on the synthesis of 2-phenylthiazolidine derivatives, demonstrating potent positive inotropic activity, which could be beneficial in developing new cardiotonic agents (Nate et al., 1987).

• Antihistaminic Activity of Piperidine Derivatives : Maynard et al. (1993) described the synthesis of 4-(2-benzothiazoyl)piperidines with potent antihistaminic activity, illustrating the potential therapeutic applications of piperidine derivatives in allergy treatment (Maynard, Cheng, Kane, & StaegerMichael, 1993).